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Compound of Interest

Compound Name: DI-Sec-butylamine

Cat. No.: B1584033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for di-sec-butylamine. The information is intended to equip researchers,

scientists, and drug development professionals with the necessary knowledge to handle this

chemical safely in a laboratory and industrial setting. This guide includes a summary of

quantitative safety data, detailed experimental protocols for key toxicological assays, and visual

diagrams to illustrate handling procedures, emergency response, and potential metabolic

pathways.

Chemical and Physical Properties
Di-sec-butylamine is a flammable and corrosive liquid that is harmful if swallowed, inhaled, or

in contact with skin.[1][2] It is a secondary aliphatic amine with a characteristic amine-like odor.

[1] Understanding its physical and chemical properties is crucial for safe handling and storage.
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Property Value Reference(s)

Molecular Formula C₈H₁₉N [2]

Molecular Weight 129.24 g/mol [2]

Appearance Colorless liquid [1]

Odor Amine-like [1]

Boiling Point 134-137 °C [3]

Melting Point -70 °C [3]

Flash Point 23.2 °C (closed cup) [4]

Density 0.753 g/mL at 25 °C [4]

Vapor Pressure 7.1 mmHg at 25°C

Solubility

Slightly soluble in water (7

g/L), miscible with common

organic solvents.

[5]

pKa 10.91 at 25°C [3]

Toxicological Data
Di-sec-butylamine is classified as acutely toxic and can cause severe skin burns and eye

damage.[1][3] Inhalation may lead to corrosive injuries to the upper respiratory tract and lungs.

[6]
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Hazard
Classification

GHS Category Statement Reference(s)

Flammable Liquids Category 3
Flammable liquid and

vapor.
[5]

Acute Toxicity, Oral Category 4 Harmful if swallowed. [5]

Acute Toxicity, Dermal Category 4
Harmful in contact

with skin.
[5]

Acute Toxicity,

Inhalation
Category 4 Harmful if inhaled. [5]

Skin

Corrosion/Irritation
-

Causes severe skin

burns.
[3]

Serious Eye

Damage/Irritation
-

Causes serious eye

damage.
[3]

Experimental Protocols
The safety data for di-sec-butylamine is derived from standardized experimental protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). Below are summaries of the methodologies for key toxicological assessments.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This test is designed to assess the potential of a substance to cause irritation or corrosion to

the eyes.

Test System: The study is typically conducted on a single albino rabbit.

Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye.

The other eye serves as an untreated control.

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application to evaluate the degree of ocular reaction. Scoring systems are used to quantify

corneal opacity, iritis, and conjunctival redness and swelling.
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Endpoint: The test determines if the substance is an irritant (effects are reversible within 21

days) or corrosive (causes irreversible tissue damage).

OECD Test Guideline 476: In Vitro Mammalian Cell Gene
Mutation Test
This assay evaluates the potential of a chemical to induce gene mutations in cultured

mammalian cells.

Test System: Established mammalian cell lines, such as L5178Y mouse lymphoma cells or

Chinese hamster ovary (CHO) cells, are used.

Procedure: The cells are exposed to the test substance at various concentrations, both with

and without an external metabolic activation system (e.g., S9 mix from rat liver).

Endpoint: The frequency of mutations at specific gene loci (e.g., thymidine kinase or

hypoxanthine-guanine phosphoribosyl transferase) is measured. A significant, dose-

dependent increase in the mutant frequency indicates a positive result.

OECD Test Guideline 475: Mammalian Bone Marrow
Chromosomal Aberration Test
This in vivo test assesses the potential of a substance to cause structural chromosomal

damage in the bone marrow cells of mammals.

Test System: Typically conducted in rodents, such as rats or mice.

Procedure: The animals are exposed to the test substance, usually via oral gavage or

intraperitoneal injection. Bone marrow cells are collected at appropriate time intervals after

exposure.

Analysis: The collected cells are examined under a microscope for chromosomal

aberrations, such as breaks, deletions, and exchanges.

Endpoint: A statistically significant, dose-dependent increase in the number of cells with

chromosomal aberrations compared to the control group indicates a positive result.
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Handling and Storage Precautions
Proper handling and storage are essential to minimize the risks associated with di-sec-
butylamine.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemically resistant gloves (e.g., butyl rubber, nitrile rubber), and wear

protective clothing, including a lab coat and closed-toe shoes.

Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground and bond containers when transferring material.

Wash thoroughly after handling.

Storage Conditions
Store in a cool, dry, well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as oxidizing agents, acids, and acid chlorides.

[7]

Protect from moisture.[1]
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Workflow for Safe Handling of Di-sec-butylamine
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Caption: A workflow diagram illustrating the key steps for the safe handling of di-sec-
butylamine.

Emergency Procedures
In the event of an emergency, follow these procedures.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of water for

at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water

spray may be used to cool containers but may not be effective in extinguishing the fire.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[3] Thermal decomposition may produce toxic gases,

including nitrogen oxides and carbon monoxide.[7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources. Wear

appropriate personal protective equipment.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable container for disposal. Use non-sparking tools.
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Emergency Response for Di-sec-butylamine Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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